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Compound of Interest

Compound Name: 3-Ethyl-3-hexanol

Cat. No.: B1581893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3-Ethyl-3-hexanol, a
tertiary alcohol of interest in various chemical and pharmaceutical research settings. This

document details its commercial availability from various suppliers, outlines key quantitative

data, and provides a detailed, representative protocol for its synthesis via the Grignard

reaction. Furthermore, it includes a methodology for purity assessment using Gas

Chromatography-Mass Spectrometry (GC-MS) and visual diagrams to elucidate the synthetic

pathways.

Commercial Availability and Suppliers
3-Ethyl-3-hexanol is readily available from a range of chemical suppliers, catering to research

and development needs. The compound is typically offered in various grades of purity and

quantities. Below is a summary of prominent suppliers and their offerings.
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Supplier
Product
Name/Number
(Example)

Purity
Available
Quantities

CAS Number

Thermo Scientific

Chemicals

(formerly Alfa

Aesar)

3-Ethyl-3-

hexanol, 98%

(B20859.06)

≥97.5% to 98% 5 g 597-76-2

Fisher Scientific

3-Ethyl-3-

hexanol, 98%,

Thermo Scientific

Chemicals

98% 5 g 597-76-2

Sigma-Aldrich

(distributor for

BLD

Pharmatech)

3-Ethyl-3-

hexanol

(BL3H9BB32E1B

)

95% - 597-76-2

Santa Cruz

Biotechnology,

Inc.

3-Ethyl-3-

hexanol (sc-

268630)

- - 597-76-2

Parchem
3-Ethyl-3-

hexanol
-

Bulk, FCL/TL,

Pallet, Drum,

R&D/Pilot

597-76-2

ChemicalBook
3-ETHYL-3-

HEXANOL

Varies (e.g.,

99%+)
Varies (e.g., kg) 597-76-2

Quantitative Data
A summary of the key physical and chemical properties of 3-Ethyl-3-hexanol is presented

below. These values are essential for its application in experimental settings.
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Property Value Source

Molecular Formula C₈H₁₈O --INVALID-LINK--

Molecular Weight 130.23 g/mol --INVALID-LINK--

CAS Number 597-76-2 --INVALID-LINK--

Appearance Colorless liquid --INVALID-LINK--

Boiling Point 160 °C at 760 mmHg --INVALID-LINK--

Refractive Index 1.4295-1.4335 @ 20°C --INVALID-LINK--

Purity (Assay by GC) Typically ≥95% - 98%
--INVALID-LINK--, --INVALID-

LINK--

Synthesis of 3-Ethyl-3-hexanol via Grignard
Reaction
The most common and versatile method for synthesizing tertiary alcohols like 3-Ethyl-3-
hexanol is the Grignard reaction. This involves the reaction of a Grignard reagent with a

ketone or an ester. Two plausible synthetic routes are outlined below.

Synthetic Pathways
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Synthesis Pathways for 3-Ethyl-3-hexanol

Route 1: Ketone Pathway Route 2: Ester Pathway

3-Hexanone

Magnesium Alkoxide Intermediate

+ EtMgBr
in dry ether/THF

Ethylmagnesium Bromide
(EtMgBr)

3-Ethyl-3-hexanol

Aqueous Acid Workup
(e.g., H₃O⁺)

Ethyl Butyrate

Ketone Intermediate
(3-Hexanone)

+ 1 eq. EtMgBr

Ethylmagnesium Bromide
(2 equivalents)

Magnesium Alkoxide Intermediate

+ 1 eq. EtMgBr

3-Ethyl-3-hexanol

Aqueous Acid Workup
(e.g., H₃O⁺)

Click to download full resolution via product page

Synthesis pathways for 3-Ethyl-3-hexanol.

Detailed Experimental Protocol (Representative)
The following protocol describes the synthesis of 3-Ethyl-3-hexanol from 3-hexanone and

ethylmagnesium bromide. This is a representative procedure and should be adapted and

optimized as necessary.

Materials:

Magnesium turnings

Bromoethane

Anhydrous diethyl ether or tetrahydrofuran (THF)

3-Hexanone
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Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Hydrochloric acid (HCl), dilute aqueous solution

Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Inert atmosphere setup (e.g., nitrogen or argon balloon)

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

All glassware must be oven-dried and assembled while hot under an inert atmosphere to

exclude moisture.

Place magnesium turnings in the three-necked flask.

Add a small volume of anhydrous diethyl ether or THF, just enough to cover the

magnesium.

In the dropping funnel, prepare a solution of bromoethane in anhydrous ether/THF.
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Add a small amount of the bromoethane solution to the magnesium. The reaction should

initiate, as evidenced by bubbling and a cloudy appearance. If the reaction does not start,

gentle warming or the addition of a small crystal of iodine may be necessary.

Once the reaction has started, add the remaining bromoethane solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until most of the magnesium has

reacted.

Reaction with 3-Hexanone:

Cool the Grignard reagent solution in an ice bath.

Dissolve 3-hexanone in anhydrous ether/THF and add this solution to the dropping funnel.

Add the 3-hexanone solution dropwise to the stirred Grignard reagent, maintaining a low

temperature.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Work-up and Purification:

Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise

addition of a saturated aqueous solution of ammonium chloride. This will hydrolyze the

magnesium alkoxide and neutralize any unreacted Grignard reagent.

Transfer the mixture to a separatory funnel.

Separate the organic layer. Extract the aqueous layer with two portions of diethyl ether.

Combine all organic layers and wash sequentially with dilute HCl, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and remove the solvent using a rotary evaporator.
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The crude product can be purified by fractional distillation under reduced pressure to yield

pure 3-Ethyl-3-hexanol.

Purity Assessment by Gas Chromatography-Mass
Spectrometry (GC-MS)
The purity of the synthesized 3-Ethyl-3-hexanol and the identity of any byproducts can be

determined using GC-MS.

Experimental Workflow
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GC-MS Analysis Workflow for 3-Ethyl-3-hexanol

Sample Preparation
(Dilute in volatile solvent, e.g., Dichloromethane)

GC Injection
(e.g., 1 µL, split/splitless)

GC Separation
(e.g., DB-5 column, temperature gradient)

MS Ionization
(Electron Ionization, 70 eV)

Mass Detection
(Scan m/z range, e.g., 40-300)

Data Analysis
(Peak integration, library search)

Purity Determination
(% Area)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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